Cas no 89060-94-6 (4,4'-Biisoxazole, 3,3'-dimethyl-5,5'-diphenyl-)

4,4'-Biisoxazole, 3,3'-dimethyl-5,5'-diphenyl- structure
89060-94-6 structure
Product Name:4,4'-Biisoxazole, 3,3'-dimethyl-5,5'-diphenyl-
CAS No:89060-94-6
MF:C20H16N2O2
MW:316.353244781494
CID:613791
PubChem ID:12366460
Update Time:2025-04-19

4,4'-Biisoxazole, 3,3'-dimethyl-5,5'-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Biisoxazole, 3,3'-dimethyl-5,5'-diphenyl-
    • 3-methyl-4-(3-methyl-5-phenyl-1,2-oxazol-4-yl)-5-phenyl-1,2-oxazole
    • 3,3'-Dimethyl-5,5'-diphenyl-4,4'-bi-1,2-oxazole
    • 89060-94-6
    • DTXSID50494516
    • Inchi: 1S/C20H16N2O2/c1-13-17(19(23-21-13)15-9-5-3-6-10-15)18-14(2)22-24-20(18)16-11-7-4-8-12-16/h3-12H,1-2H3
    • InChI Key: UKAJHJSLZSCGAV-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=C(C(C)=N1)C1C(C)=NOC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 316.121177757g/mol
  • Monoisotopic Mass: 316.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 52.1Ų
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